Cas no 157429-42-0 ((R)-4-Mercapto-2-pyrrolidone)

• Product Name: (R)-4-Mercapto-2-pyrrolidone
• CAS No: 157429-42-0
• MF: C₄H₇NOS
• MW: 117.16948
• MDL: MFCD02262099
• CID: 65471
• PubChem ID: 10486831
• Update Time: 2025-06-08

(R)-4-Mercapto-2-pyrrolidone Chemical and Physical Properties

Names and Identifiers

• (R)-4-Mercapto-2-pyrrolidone
• (4R)-4-sulfanylpyrrolidin-2-one
• (R)-4-Mercapto-2-pyrrolidinone
• (4R)-4-mercapto-2-oxopyrrolidine
• (R)-4-Mercapto-2-Pyrrrolidone
• (R)-4-mercaptopyrrolidin-2-one
• 2-Pyrrolidinone,4-mercapto-,(4R)
• 2-Pyrrolidinone,4-mercapto-, (R)-
• (4R)-4-Mercapto-2-pyrrolidinone
• (4R)- 4-MERCAPTOPYRROLIDIN-2-ONE
• 2-PYRROLIDINONE, 4-MERCAPTO-, (R)
• 2-Pyrrolidinone, 4-mercapto-, (4R)
• 2-Pyrrolidinone,4-mercapto-,(4R)-(9CI)
• 4-Mercapto-2-pyrrolidinone, (4R)-
• 2-Pyrrolidinone, 4-mercapto-, (4R)-
• UNII-K2RS44I3DB
• AKOS006279696
• AKOS015856785
• CS-0053183
• K2RS44I3DB
• 157429-42-0
• DTXSID30440612
• AS-34990
• SCHEMBL4926015

• MDL： MFCD02262099
• Inchi： 1S/C4H7NOS/c6-4-1-3(7)2-5-4/h3,7H,1-2H2,(H,5,6)/t3-/m1/s1
• InChI Key： RADPGJBZLCMARV-GSVOUGTGSA-N
• SMILES： O=C1NC[C@H](S)C1

Computed Properties

• Exact Mass: 117.02500
• Monoisotopic Mass: 117.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 324.9±35.0 °C at 760 mmHg
• Flash Point: 150.3±25.9 °C
• Refractive Index: 1.541
• PSA: 67.90000
• LogP: 0.13350
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(R)-4-Mercapto-2-pyrrolidone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：(BD47720)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on (R)-4-Mercapto-2-pyrrolidone

Introduction to (R)-4-Mercapto-2-pyrrolidone (CAS No. 157429-42-0)

(R)-4-Mercapto-2-pyrrolidone, a heterocyclic compound with the chemical formula C₄H₅NO₂S, is a highly versatile and significant molecule in the field of pharmaceutical and chemical research. Its unique structure, featuring a thiol group and a pyrrolidone ring, makes it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention due to its potential applications in drug development, particularly in the design of novel therapeutic agents targeting neurological and inflammatory disorders.

The CAS number 157429-42-0 provides a unique identifier for this compound, ensuring precise classification and recognition within scientific literature and databases. The enantiomeric purity of (R)-4-Mercapto-2-pyrrolidone is particularly crucial, as the (R) configuration often dictates the pharmacological activity of the resulting drug candidates. Recent advancements in chiral resolution techniques have enabled the efficient production of high-purity (R)-4-Mercapto-2-pyrrolidone, facilitating its incorporation into more sophisticated synthetic pathways.

In recent years, (R)-4-Mercapto-2-pyrrolidone has been extensively studied for its role in the development of neuroprotective agents. The thiol group present in its structure allows for redox interactions, which are essential for modulating oxidative stress and inflammation—key pathological mechanisms in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have demonstrated that derivatives of (R)-4-Mercapto-2-pyrrolidone exhibit promising effects on reducing neuronal damage and enhancing synaptic function.

Furthermore, the pyrrolidone ring in (R)-4-Mercapto-2-pyrrolidone contributes to its ability to interact with biological targets such as enzymes and receptors. This structural feature has been exploited in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Researchers have leveraged the compound's scaffold to develop novel molecules that selectively inhibit aberrant signaling pathways involved in these conditions.

The synthesis of (R)-4-Mercapto-2-pyrrolidone involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and enantiomeric purity. Advanced catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process. These techniques not only improve efficiency but also reduce the environmental impact of production.

Recent research has also highlighted the potential of (R)-4-Mercapto-2-pyrrolidone in antimicrobial applications. The thiol group's ability to disrupt bacterial cell membranes makes it an attractive candidate for developing new antibiotics. Studies have shown that certain derivatives of this compound exhibit potent activity against multidrug-resistant strains of bacteria, offering a ray of hope in the fight against antibiotic resistance.

In addition to its pharmaceutical applications, (R)-4-Mercapto-2-pyrrolidone has found utility in material science. Its ability to form coordination complexes with metal ions has been explored for developing novel materials with applications in catalysis and sensing. These complexes often exhibit enhanced stability and reactivity, making them valuable for industrial processes.

The growing body of research on (R)-4-Mercapto-2-pyrrolidone underscores its significance as a building block for diverse chemical and pharmaceutical applications. As our understanding of its properties and reactivity continues to expand, so too will its role in addressing some of the most pressing challenges in medicine and chemistry. Future studies are likely to focus on optimizing synthetic routes, exploring new derivatives, and translating laboratory findings into clinical applications.